Cas no 14585-67-2 (1H-Indene-3-ethanamine,N,N-diethyl-)

1H-Indene-3-ethanamine,N,N-diethyl- structure
14585-67-2 structure
Product Name:1H-Indene-3-ethanamine,N,N-diethyl-
CAS No:14585-67-2
MF:C15H21N
MW:215.33394408226
CID:204814
PubChem ID:203495
Update Time:2025-04-19

1H-Indene-3-ethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-3-ethanamine,N,N-diethyl-
    • N,N-diethyl-2-(3H-inden-1-yl)ethanamine
    • BRN 2937937
    • Indene-3-ethylamine, N,N-diethyl-
    • 14585-67-2
    • DTXSID10163170
    • N,N-Diethylindene-3-ethylamine
    • 4-12-00-02996 (Beilstein Handbook Reference)
    • Inchi: 1S/C15H21N/c1-3-16(4-2)12-11-14-10-9-13-7-5-6-8-15(13)14/h5-8,10H,3-4,9,11-12H2,1-2H3
    • InChI Key: MEJZJTAKIQXXFH-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCC1=CCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 215.16753
  • Monoisotopic Mass: 215.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.975
  • Boiling Point: 310.9°Cat760mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.543
  • PSA: 3.24
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